Cas no 69929-45-9 (3-(aminomethyl)-3,5,5-trimethyl-cyclohexan-1-amine; hexanedioic acid; octadecanoic acid)

• Product Name: 3-(aminomethyl)-3,5,5-trimethyl-cyclohexan-1-amine; hexanedioic acid; octadecanoic acid
• CAS No: 69929-45-9
• MF: C₃₄H₆₈N₂O₆
• MW: 600.913531303406
• CID: 519582
• PubChem ID: 172447
• Update Time: 2025-04-19

3-(aminomethyl)-3,5,5-trimethyl-cyclohexan-1-amine; hexanedioic acid; octadecanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)-3,5,5-trimethylcyclohexan-1-amine,hexanedioic acid,octadecanoic acid
• Hexanedioic acid, polymer with 5-amino-1,3,3-trimethylcyclohexanemethanamine, octadecanoate
• 3-(aminomethyl)-3,5,5-trimethyl-cyclohexan-1-amine
• hexanedioic acid
• octadecanoic acid
• 69929-45-9
• 3-(aminomethyl)-3,5,5-trimethyl-cyclohexan-1-amine; hexanedioic acid; octadecanoic acid

• Inchi： 1S/C18H36O2.C10H22N2.C6H10O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20;1-9(2)4-8(12)5-10(3,6-9)7-11;7-5(8)3-1-2-4-6(9)10/h2-17H2,1H3,(H,19,20);8H,4-7,11-12H2,1-3H3;1-4H2,(H,7,8)(H,9,10)
• InChI Key： ZAKJREUORPJTRA-UHFFFAOYSA-N
• SMILES： OC(CCCCCCCCCCCCCCCCC)=O.OC(CCCCC(=O)O)=O.NC1CC(C)(C)CC(C)(CN)C1

Computed Properties

• Exact Mass: 600.50773789g/mol
• Monoisotopic Mass: 600.50773789g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 42
• Rotatable Bond Count: 22
• Complexity: 481
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 164Ų